Cas no 63178-31-4 (1-[4-(acridin-9-ylamino)phenyl]-3-methylurea)

• Product Name: 1-[4-(acridin-9-ylamino)phenyl]-3-methylurea
• CAS No: 63178-31-4
• MF: C₂₁H₁₈N₄O
• MW: 342.393824100494
• CID: 1645876
• PubChem ID: 148993
• Update Time: 2025-04-21

1-[4-(acridin-9-ylamino)phenyl]-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(acridin-9-ylamino)phenyl]-3-methylurea
• DTXSID80212523
• 5-22-11-00024 (Beilstein Handbook Reference)
• BRN 0495977
• CHEMBL278841
• Urea, 1-(p-(9-acridinylamino)phenyl)-3-methyl-
• 1-(p-(9-Acridinylamino)phenyl)-3-methylurea
• 63178-31-4

• Inchi： 1S/C21H18N4O/c1-22-21(26)24-15-12-10-14(11-13-15)23-20-16-6-2-4-8-18(16)25-19-9-5-3-7-17(19)20/h2-13H,1H3,(H,23,25)(H2,22,24,26)
• InChI Key： VZCFVDFGLKRPNA-UHFFFAOYSA-N
• SMILES： O=C(NC)NC1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 342.14824
• Monoisotopic Mass: 342.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.767
• PSA: 66.05